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Compound of Interest

Compound Name: JNJ 303

Cat. No.: B10788041

Get Quote

This technical support center provides best practices, troubleshooting guides, and frequently

asked questions (FAQs) for the delivery of JNJ-38877605 in animal models. The information is

intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is JNJ-38877605?

A1: JNJ-38877605 is an orally available and potent small-molecule, ATP-competitive inhibitor of

the c-Met receptor tyrosine kinase.[1][2][3] It has been investigated for its potential

antineoplastic activity due to the role of c-Met in cancer cell survival, invasiveness, and tumor

angiogenesis.[3]

Q2: What is the primary route of administration for JNJ-38877605 in animal models?

A2: The primary route of administration for JNJ-38877605 in animal models is oral (p.o.),

typically via gavage.[2][4]

Q3: What are the key considerations for selecting an animal model for studies with JNJ-

38877605?
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A3: Species selection is critical due to species-specific metabolism and toxicity. While rats and

dogs were used in initial preclinical studies and showed a favorable safety profile, they do not

accurately predict the renal toxicity observed in humans.[1][5][6] Rabbits have been identified

as a more suitable toxicological model because their metabolism of JNJ-38877605, particularly

the formation of certain metabolites, is more similar to humans.[1][5] Therefore, the choice of

animal model should be carefully considered based on the specific research question.

Q4: What is the known toxicity profile of JNJ-38877605 in animals and humans?

A4: JNJ-38877605 causes renal toxicity in humans and rabbits, which led to the termination of

its clinical development.[1][5][7] This toxicity is caused by the formation of insoluble metabolites

(M1/3 and M5/6) by the enzyme aldehyde oxidase, leading to crystal formation in the kidneys

and subsequent degenerative and inflammatory changes.[1][5] This toxicity was not observed

in preclinical studies with rats and dogs.[1][5]
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Issue Potential Cause Recommended Solution

Precipitation of the compound

during formulation.

JNJ-38877605 has poor

solubility in aqueous solutions.

The use of inappropriate

solvents or incorrect

preparation methods can lead

to precipitation.

Use a suitable solvent system.

A commonly used vehicle for in

vivo studies is a mixture of

propylene glycol, Tween 80,

and 5% dextrose in water

(D5W). Ensure the

components are mixed in the

correct order and that the

compound is fully dissolved

before administration. Always

use fresh DMSO for preparing

stock solutions, as moisture-

absorbing DMSO can reduce

solubility.[4]

Unexpected toxicity or adverse

events in the animal model.

As highlighted, JNJ-38877605

has known species-specific

renal toxicity. The chosen

animal model may have a

metabolic profile that leads to

the formation of insoluble, toxic

metabolites.

If using rabbits, be aware of

the high potential for renal

toxicity. Monitor renal function

parameters such as creatinine

and BUN. If using rats or dogs,

be aware that they may not

fully recapitulate the human

toxicity profile. Consider using

a rabbit model for toxicology

studies.[1][5]

Lack of efficacy in an in vivo

tumor model.

The dose and schedule of

administration may be

suboptimal. The tumor model

may not be driven by c-Met

signaling. Poor oral

bioavailability in the chosen

species could also be a factor.

Ensure the dose is within the

reported effective range (e.g.,

up to 40 mg/kg/day in mice).[2]

[4] Confirm c-Met activation or

dependency in your tumor

model. Conduct

pharmacokinetic studies to

determine the plasma

exposure of JNJ-38877605 in

your animal model.
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Difficulty in achieving desired

plasma concentrations.

JNJ-38877605 has a short

plasma half-life.[8] The dosing

frequency may be insufficient

to maintain therapeutic

concentrations.

Consider a more frequent

dosing schedule, such as twice

daily, if the half-life is too short

to maintain exposure with

once-daily dosing. However,

be mindful of the potential for

increased toxicity with more

frequent administration.

Data Summary
Table 1: In Vivo Dosage and Administration of JNJ-38877605

Animal Model Tumor Model Dosage
Administration
Route

Reference

Nude Mice
GTL16

xenografts
40 mg/kg/day Oral (p.o.) [4]

Nude Mice
Tumor

xenografts

50 mg/kg, once

daily
Oral (p.o.) [2]

Table 2: Solubility of JNJ-38877605

Solvent Concentration Notes Reference

DMSO ≥18.85 mg/mL - [9]

DMSO 25 mg/mL (66.25 mM)

Requires sonication.

Hygroscopic DMSO

can impact solubility.

[2]

Ethanol ≥3.25 mg/mL Requires sonication. [9]

Water Insoluble - [9]
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Protocol 1: Preparation of JNJ-38877605 for Oral Administration in Mice

This protocol is adapted from a method for preparing a similar compound for in vivo use.

Materials:

JNJ-38877605 powder

Propylene glycol

Tween 80

5% Dextrose in Water (D5W)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Weigh the required amount of JNJ-38877605 powder and place it in a sterile microcentrifuge

tube.

Prepare a stock solution of JNJ-38877605 in propylene glycol. For example, to prepare a

100 mg/mL stock, dissolve 100 mg of JNJ-38877605 in 1 mL of propylene glycol. Vortex

thoroughly. Gentle warming or sonication may be required to fully dissolve the compound.

In a separate sterile tube, prepare the final formulation. For a 1 mL final volume, add 50 µL of

Tween 80.

To the tube containing Tween 80, add 300 µL of the 100 mg/mL JNJ-38877605 stock solution

in propylene glycol.

Mix the Tween 80 and JNJ-38877605/propylene glycol solution thoroughly until it is clear.

Add 650 µL of D5W to the mixture to bring the final volume to 1 mL.
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Vortex the final solution until it is a homogenous suspension.

This formulation should be used immediately for optimal results.

Disclaimer: This is an example protocol and may need to be optimized for your specific

experimental conditions.
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Caption: Experimental workflow for in vivo efficacy studies of JNJ-38877605.
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Caption: Simplified signaling pathway of c-Met and the inhibitory action of JNJ-38877605.
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Caption: Species-specific metabolism and toxicity of JNJ-38877605.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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